Cas no 2229216-15-1 (3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229216-15-1
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 6128855
• PubChem ID: 165664249
• Update Time: 2025-06-24

3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine
• EN300-1943286
• 2229216-15-1

• Inchi： 1S/C9H8BrF4N/c10-5-3-6(11)8(7(12)4-5)9(13,14)1-2-15/h3-4H,1-2,15H2
• InChI Key： YGFHNQPMKQDMGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(CCN)(F)F)F

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine

Introduction to 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229216-15-1)

3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229216-15-1) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit a combination of lipophilicity and electronic properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine consists of a benzene ring substituted with bromine and fluorine atoms at the 4th and 2,6 positions, respectively, linked to a tertiary amine functionality attached to a difluorinated propyl side chain. This arrangement imparts distinct physicochemical properties that influence its solubility, metabolic stability, and interaction with biological targets.

The presence of multiple fluorine atoms in the molecule enhances its lipophilicity while also contributing to its metabolic stability. Fluorine atoms are known to modulate the electronic properties of molecules, which can lead to altered binding affinities and selectivity when interacting with biological targets. In particular, the 4-bromo-2,6-difluorophenyl moiety has been extensively studied for its potential in developing novel therapeutic agents due to its ability to engage in hydrophobic interactions and π-stacking with biological macromolecules.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Molecular modeling studies suggest that 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine may exhibit binding affinity to various protein targets, including enzymes and receptors involved in critical biological pathways. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex pharmacophores.

In the realm of drug discovery, fluorinated compounds have shown remarkable success across multiple therapeutic areas. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, such as enhanced bioavailability and prolonged half-life. Additionally, fluorine substitution can influence the metabolic fate of drugs by preventing rapid degradation by enzymatic processes.

The difluoropropan-1-amine side chain in 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine contributes to the molecule's overall flexibility and ability to adopt multiple conformations. This flexibility is crucial for optimizing interactions with biological targets and can be exploited to fine-tune binding properties through structure-based drug design.

Current research efforts are focused on synthesizing derivatives of this compound to explore new chemical space and identify novel bioactive scaffolds. By modifying the substituents on the benzene ring or the amine side chain, researchers aim to uncover compounds with enhanced potency, selectivity, and reduced toxicity. These modifications also provide insights into the structural requirements for optimal biological activity.

The synthesis of 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and fluorochemical transformations are commonly employed in these processes. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound at each synthetic stage.

The pharmacological evaluation of 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine has begun in several preclinical studies aimed at identifying potential therapeutic applications. Early results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile.

One notable aspect of this compound is its potential role as a building block for more complex drug candidates. The combination of fluorinated aromatic rings with nitrogen-containing heterocycles has been shown to enhance binding interactions with biological targets. By integrating 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine into larger molecular frameworks, researchers can leverage its unique structural features to develop next-generation therapeutics.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic fluorination opens up new possibilities for designing drugs with improved efficacy and minimal side effects. As computational methods continue to advance, the identification and optimization of such compounds will become increasingly efficient.

In conclusion, 3-(4-bromo-2,6-difluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229216-15-1) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features combined with recent advancements in drug design methodologies make it an attractive molecule for developing novel therapeutic agents. Continued research efforts will likely uncover new applications for this compound and its derivatives across various therapeutic areas.